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Compound of Interest

Compound Name: Strontium oxide

Cat. No.: B073684

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of strontium oxide
(SrO) in catalysis, with a focus on its role in biodiesel production, photocatalysis, and other
significant organic transformations. Detailed experimental protocols and quantitative data are
presented to facilitate the practical application of SrO in a research and development setting.

Application: Heterogeneous Catalysis in Biodiesel
Production

Strontium oxide is a highly effective and reusable solid base catalyst for the transesterification
of triglycerides into fatty acid methyl esters (FAME), the main component of biodiesel.[1][2] Its
high basicity and strong base sites contribute to its excellent catalytic activity.[1] The solid
nature of SrO simplifies the purification of the biodiesel product and allows for catalyst
recycling, offering a significant advantage over homogeneous catalysts.[3]

The following tables summarize the reaction conditions and outcomes for biodiesel production
using strontium oxide and its composite catalysts under various conditions.

Table 1: SrO Catalyzed Transesterification of Various Oils
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Table 2: Comparison of Alkaline Earth Metal Oxide Catalysts
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Protocol 1: Preparation of SrO Catalyst by Calcination

This protocol describes the preparation of active SrO from strontium salts.
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e Precursor: Start with a strontium salt such as strontium nitrate (Sr(NOs)z2) or strontium
hydroxide octahydrate (Sr(OH)2-8H20).[3][6]

» Calcination: Place the precursor in a muffle furnace. Heat the sample to a high temperature,
typically around 900 °C, for 2-3 hours to ensure complete conversion to strontium oxide.[6]

o Cooling: After calcination, allow the SrO catalyst to cool down in a desiccator to prevent
rehydration from atmospheric moisture.[6]

Protocol 2: Transesterification of Vegetable Oil to Biodiesel

This protocol outlines the general procedure for biodiesel production using a prepared SrO
catalyst.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add the vegetable oil (e.g., soybean oil) and methanol. A typical methanol to oil molar
ratio is 12:1.[2][6]

o Catalyst Addition: Add the freshly prepared SrO catalyst to the mixture. A common catalyst
loading is 3 wt.% relative to the weight of the oil.[2][6]

» Reaction: Heat the reaction mixture to 65 °C while stirring vigorously.[2][6] Maintain these
conditions for the specified reaction time (e.g., 30 minutes).[2][6]

e Product Separation: After the reaction is complete, cool the mixture. Transfer it to a
separatory funnel and allow the layers to separate. The upper layer is the biodiesel (FAME),
and the lower layer is glycerol.[6]

 Purification: Separate the biodiesel layer and wash it with warm deionized water to remove
residual methanol, glycerol, and catalyst. Dry the biodiesel over anhydrous sodium sulfate
and then filter to obtain the purified product.[6]

One of the key advantages of SrO is its reusability. Studies have shown that SrO can be
recycled and reused for up to 10 cycles with only a minor loss of activity (2-3%).[1]

Application: Photocatalysis
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Strontium oxide nanoparticles have demonstrated significant potential in photocatalysis for
environmental remediation, including CO2 methanation and the degradation of organic
pollutants.

Table 3: Photocatalytic Performance of SrO Nanoparticles
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Protocol 3: Synthesis of SrO Nanoparticles via Co-precipitation

This method is commonly used for preparing SrO nanoparticles for photocatalytic applications.

[7](8]
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e Precursor Solution: Prepare a solution of a strontium salt, for example, 0.5 M of strontium
acetate hemihydrate in ethanol.[8]

» Precipitation: While stirring the strontium salt solution, slowly add a precipitating agent, such
as a 1 M sodium hydroxide solution, dropwise over an hour at room temperature.[8]

» Washing: A pale white precipitate will form. Wash the precipitate several times with deionized
water and ethanol to remove impurities.[8]

» Drying and Annealing: Dry the washed precipitate in an oven at 60 °C for one hour.
Subsequently, anneal the dried powder in a muffle furnace at 800 °C for 2 hours to obtain
crystalline SrO nanoparticles.[8]

Protocol 4: Photocatalytic Degradation of Organic Dyes

This protocol describes a typical experiment for evaluating the photocatalytic activity of SrO-
based materials.

o Catalyst Suspension: Disperse a specific amount of the synthesized SrO-based
photocatalyst (e.g., 1 mg of SrO-ZnO nanocomposites) into an aqueous solution of the target
dye (e.g., 10 ppm malachite green).[8]

o Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30
minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the
dye molecules.

o Photocatalytic Reaction: Expose the suspension to a light source (e.g., direct sunlight or a
specific wavelength lamp).[8]

e Monitoring: At regular intervals, take aliquots of the suspension, centrifuge to remove the
catalyst particles, and analyze the concentration of the dye in the supernatant using a UV-Vis
spectrophotometer.

e Analysis: Calculate the degradation efficiency as a function of time.

Other Catalytic Applications

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Beyond biodiesel production and photocatalysis, SrO is a versatile catalyst for several other
chemical transformations.[1][3]

o Oxidative Coupling of Methane (OCM): Sr-doped Laz20s catalysts have shown high
selectivity for the conversion of methane to C2+ hydrocarbons.[10] The presence of SrO is
believed to form surface peroxide species that facilitate the activation of methane.[10]

o Selective Oxidation of Alcohols: Strontium-added cobalt aluminate nanocatalysts have
demonstrated improved performance in the selective oxidation of alcohols to their
corresponding aldehydes or ketones.[11]

o Dry Reforming of Methane (DRM): SrO acts as an effective promoter for Ni-based catalysts
in the dry reforming of methane, enhancing catalyst stability and H: yield by increasing
basicity and improving resistance to coke formation.[12][13]

» Nitroaldol and Michael Addition Reactions: The strong basicity of SrO makes it a suitable
catalyst for C-C bond-forming reactions like the nitroaldol (Henry) reaction and Michael
additions.[1][3]

Visualizations
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Caption: General experimental workflow for the synthesis, characterization, and application of
SrO catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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